Cas no 1019111-19-3 (4-(4-Fluoro-phenyl)-2-methylamino-thiazol-5-yl-acetic acid)

• Product Name: 4-(4-Fluoro-phenyl)-2-methylamino-thiazol-5-yl-acetic acid
• CAS No: 1019111-19-3
• MF: C₁₂H₁₁FN₂O₂S
• MW: 266.291344881058
• MDL: MFCD11053224
• CID: 1076327
• PubChem ID: 29888402
• Update Time: 2025-04-20

4-(4-Fluoro-phenyl)-2-methylamino-thiazol-5-yl-acetic acid Chemical and Physical Properties

Names and Identifiers

• [4-(4-Fluoro-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid
• MFCD11053224
• [4-(4-fluorophenyl)-2-(methylamino)-1,3-thiazol-5-yl]acetic acid
• 5-thiazoleacetic acid, 4-(4-fluorophenyl)-2-(methylamino)-
• ALBB-018392
• 2-(4-(4-Fluorophenyl)-2-(methylamino)thiazol-5-yl)acetic acid
• 2-(4-(4-Fluorophenyl)-2-(methylamino)thiazol-5-yl)aceticacid
• AKOS000302335
• 1019111-19-3
• LS-06065
• 2-[4-(4-Fluorophenyl)-2-(methylamino)-1,3-thiazol-5-yl]acetic acid
• CS-0325460
• 4-(4-Fluoro-phenyl)-2-methylamino-thiazol-5-yl-acetic acid

• MDL： MFCD11053224
• Inchi： 1S/C12H11FN2O2S/c1-14-12-15-11(9(18-12)6-10(16)17)7-2-4-8(13)5-3-7/h2-5H,6H2,1H3,(H,14,15)(H,16,17)
• InChI Key： JNVHLBNEIVVMIR-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC(C2C=CC(=CC=2)F)=C1CC(=O)O

Computed Properties

• Exact Mass: 266.053
• Monoisotopic Mass: 266.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 90.46000
• LogP: 2.69100